Cas no 5395-44-8 (2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-pyridin-4-ylacetamide)

• Product Name: 2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-pyridin-4-ylacetamide
• CAS No: 5395-44-8
• MF: C₁₀H₁₀N₄O₂S
• MW: 250.276999950409
• CID: 1588772
• PubChem ID: 5233734
• Update Time: 2025-04-21

2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-pyridin-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-pyridin-4-ylacetamide
• 5395-44-8
• DTXSID90411984
• 2-[(5-Methyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(pyridin-4-yl)acetamide

• Inchi： 1S/C10H10N4O2S/c1-7-13-14-10(16-7)17-6-9(15)12-8-2-4-11-5-3-8/h2-5H,6H2,1H3,(H,11,12,15)
• InChI Key： IHZDCPKQLHTOJK-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)O1)CC(NC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 250.0526
• Monoisotopic Mass: 250.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.39
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.622
• PSA: 80.91